2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C19H19N3O4/c1-24-16-6-5-14(8-18(16)25-2)17-9-15(22-26-17)10-19(23)21-12-13-4-3-7-20-11-13/h3-9,11H,10,12H2,1-2H3,(H,21,23)
• InChI Key: ANHLJCXPAOXZJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=NO2)CC(=O)NCC3=CN=CC=C3)OC
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(pyridin-3-ylmethyl)acetamide is a chemical compound that has gained attention in scientific research for its potential applications in various fields.

Scientific Research Applications

Synthesis and Corrosion Inhibition

• Acetamide derivatives have been synthesized and evaluated for their efficiency as corrosion inhibitors. These compounds showed promising results in protecting steel against corrosion in acidic and oil mediums, suggesting their potential application in industrial maintenance and preservation processes (Yıldırım & Cetin, 2008).

Antimicrobial Activity

• Heterocyclic compounds incorporating antipyrine moiety, synthesized from key intermediates like 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide, have been explored for their antimicrobial properties. These studies are crucial for discovering new drugs and treatments against resistant microbial strains (Bondock, Rabie, Etman, & Fadda, 2008).

Radioligand Imaging

• Novel series of pyrazolo[1,5-a]pyrimidineacetamides, including compounds designed for radiolabeling with fluorine-18, have been developed for in vivo imaging using positron emission tomography (PET). This advancement in molecular imaging aids in the study of biological processes at the molecular level, facilitating drug development and the diagnosis of diseases (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Photovoltaic Efficiency Modeling

• Studies on bioactive benzothiazolinone acetamide analogs have involved spectroscopic and quantum mechanical analyses, alongside modeling of their potential as photosensitizers in dye-sensitized solar cells (DSSCs). This research contributes to the development of efficient solar energy conversion technologies (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).